2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-
2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-
Brand Name:
Vulcanchem
CAS No.:
13215-88-8
VCID:
VC0145869
InChI:
InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3
SMILES:
CC=CC=C1C(=CC(=O)CC1(C)C)C
Molecular Formula:
C₁₃H₁₈O
Molecular Weight:
190.28 g/mol
2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-
CAS No.: 13215-88-8
Reference Standards
VCID: VC0145869
Molecular Formula: C₁₃H₁₈O
Molecular Weight: 190.28 g/mol
| CAS No. | 13215-88-8 |
|---|---|
| Product Name | 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl- |
| Molecular Formula | C₁₃H₁₈O |
| Molecular Weight | 190.28 g/mol |
| IUPAC Name | 4-but-2-enylidene-3,5,5-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3 |
| Standard InChIKey | CBQXHTWJSZXYSK-UHFFFAOYSA-N |
| Isomeric SMILES | C/C=C/C=C\1/C(=CC(=O)CC1(C)C)C |
| SMILES | CC=CC=C1C(=CC(=O)CC1(C)C)C |
| Canonical SMILES | CC=CC=C1C(=CC(=O)CC1(C)C)C |
| Density | 0.985-1.005 |
| Physical Description | Clear to pale yellowish liquid; Fruity floral tobacco-like aroma |
| Solubility | Practically insoluble or insoluble in water Soluble (in ethanol) |
| Synonyms | 4-(2-Butenylidene)-3,5,5-trimethyl-2-cyclohexen-1-one; Megastigmatrienone; 4-(2-Buten-1-ylidene)-3,5,5-trimethyl-2-cyclohexen-1-one |
| PubChem Compound | 107631 |
| Last Modified | Nov 11 2021 |
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